Cas no 31818-85-6 (2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-)

• Product Name: 2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-
• CAS No: 31818-85-6
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 322725
• PubChem ID: 284699
• Update Time: 2025-04-19

2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-
• 2-β-D-ribofuranosyl-2H-indazole-3-carbonitrile
• NSC140856
• 31818-85-6
• NSC-140856
• DTXSID20953741
• 2-pentofuranosyl-2h-indazole-3-carbonitrile

• Inchi： 1S/C13H13N3O4/c14-5-9-7-3-1-2-4-8(7)15-16(9)13-12(19)11(18)10(6-17)20-13/h1-4,10-13,17-19H,6H2
• InChI Key： IYLAPMMXZCLSFG-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(C#N)=C2C=CC=CC2=N1)O)O

Computed Properties

• Exact Mass: 275.09100
• Monoisotopic Mass: 275.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 634.1°Cat760mmHg
• Flash Point: 337.3°C
• Refractive Index: 1.744
• PSA: 111.53000
• LogP: -0.48052